Cas no 658700-21-1 (Benzamide, 3-(butylamino)-N-methyl-4-nitro-)

Benzamide, 3-(butylamino)-N-methyl-4-nitro- structure
658700-21-1 structure
Product Name:Benzamide, 3-(butylamino)-N-methyl-4-nitro-
CAS No:658700-21-1
MF:C12H17N3O3
MW:251.281682729721
CID:1704153
PubChem ID:21884179
Update Time:2025-04-21

Benzamide, 3-(butylamino)-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-(butylamino)-N-methyl-4-nitro-
    • 3-(butylamino)-N-methyl-4-nitrobenzamide
    • AKOS021309163
    • N-methyl-3-butylamino-4-nitrobenzamide
    • DTXSID301276578
    • SZNLEFMWTZWRAC-UHFFFAOYSA-N
    • SCHEMBL6024313
    • 658700-21-1
    • Inchi: 1S/C12H17N3O3/c1-3-4-7-14-10-8-9(12(16)13-2)5-6-11(10)15(17)18/h5-6,8,14H,3-4,7H2,1-2H3,(H,13,16)
    • InChI Key: SZNLEFMWTZWRAC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=C(C=1)NCCCC)[N+](=O)[O-])NC

Computed Properties

  • Exact Mass: 251.12711
  • Monoisotopic Mass: 251.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • PSA: 84.27
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